Cas no 200616-18-8 (Fmoc-glu-ofm)

• Product Name: Fmoc-glu-ofm
• CAS No: 200616-18-8
• MF: C₃₄H₂₉NO₆
• MW: 547.59716963768
• MDL: MFCD00237656
• CID: 66583
• PubChem ID: 54503365
• Update Time: 2025-10-29

Fmoc-glu-ofm Chemical and Physical Properties

Names and Identifiers

• (S)-5-((9H-Fluoren-9-yl)methoxy)-4-((((9H-fluoren-9-yl)methoxy)carbonyl)amino)-5-oxopentanoic acid
• Fmoc-Glu-OFm
• Fmoc-L-glutamic acid α-9-fluorenylmethyl ester
• FMOC-GLUTAMIC ACID-OFM
• Fmoc-L-glutamic acid 5-(9-fluorenylmethyl) ester
• FD21494
• MFCD00237656
• S-200616-18-8
• (S)-5-((9H-Fluoren-9-yl)methoxy)-4-((((9H-fluoren-9-yl)methoxy)carbonyl)amino)-5-oxopentanoicacid
• AS-49092
• 200616-18-8
• SCHEMBL4300738
• AKOS016000579
• L-Glutamic acid, N-[(9H-fluoren-9-ylmethoxy)carbonyl]-, 1-(9H-fluoren-9-ylmethyl) ester
• (4S)-5-(9H-fluoren-9-ylmethoxy)-4-(9H-fluoren-9-ylmethoxycarbonylamino)-5-oxopentanoic acid
• CS-0186186
• Fmoc-L-glutamic acid 5-(9-fluorenylmethyl)ester
• (4S)-5-(9H-FLUOREN-9-YLMETHOXY)-4-{[(9H-FLUOREN-9-YLMETHOXY)CARBONYL]AMINO}-5-OXOPENTANOIC ACID
• Fmoc-glu-ofm

• MDL： MFCD00237656
• Inchi： 1S/C34H29NO6/c36-32(37)18-17-31(33(38)40-19-29-25-13-5-1-9-21(25)22-10-2-6-14-26(22)29)35-34(39)41-20-30-27-15-7-3-11-23(27)24-12-4-8-16-28(24)30/h1-16,29-31H,17-20H2,(H,35,39)(H,36,37)/t31-/m0/s1
• InChI Key： YDZLVLICRXQATH-HKBQPEDESA-N
• SMILES： O(C([C@H](CCC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 547.19900
• Monoisotopic Mass: 547.19948764g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 41
• Rotatable Bond Count: 12
• Complexity: 894
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6
• Topological Polar Surface Area: 102Ų

Experimental Properties

• PSA: 101.93000
• LogP: 6.50510

Fmoc-glu-ofm Security Information

• Storage Condition：-15°C

Additional information on Fmoc-glu-ofm

Introduction to Fmoc-glu-ofm and Its Significance in Modern Chemical Biology

The compound with the CAS number 200616-18-8 is a specialized chemical entity that has garnered significant attention in the field of chemical biology and pharmaceutical research. Specifically, the product name Fmoc-glu-ofm refers to a protected form of glutamic acid, which is a crucial amino acid in biological systems. This compound is widely utilized in the synthesis of peptides and proteins, playing a pivotal role in drug development and molecular biology studies.

In recent years, the demand for high-quality peptide synthesis reagents has surged due to advancements in biotechnology and pharmaceutical sciences. Fmoc-glu-ofm, with its unique chemical properties, has emerged as a cornerstone in this domain. The Fmoc (fluorenylmethyloxycarbonyl) group provides an effective protective mechanism for the epsilon-amino group of glutamic acid, ensuring high yields and purity during peptide coupling reactions. This protection-deprotection strategy is fundamental in solid-phase peptide synthesis (SPPS), a widely adopted method for constructing complex peptides.

The significance of Fmoc-glu-ofm extends beyond its role in peptide synthesis. Recent studies have highlighted its potential applications in the development of novel therapeutic agents. For instance, glutamic acid derivatives have been explored as intermediates in the synthesis of bioactive molecules targeting neurological disorders. The protective group offered by Fmoc chemistry allows for precise control over peptide assembly, which is essential for designing molecules with specific biological activities.

One of the most compelling aspects of Fmoc-glu-ofm is its versatility in synthetic applications. Researchers have leveraged this compound to develop innovative strategies for peptide modifications, enabling the creation of peptides with enhanced stability and bioavailability. These modifications are critical for improving the pharmacokinetic profiles of therapeutic peptides, making them more effective in clinical settings.

The CAS number 200616-18-8 provides a unique identifier for this compound, facilitating its recognition and use in scientific literature and industrial applications. This standardized nomenclature ensures that researchers worldwide can accurately reference and utilize Fmoc-glu-ofm in their experiments. The compound's well-documented properties and synthetic protocols further contribute to its reliability as a reagent in both academic and industrial research environments.

In the context of modern chemical biology, the integration of advanced synthetic techniques with computational modeling has revolutionized drug discovery processes. Fmoc-glu-ofm exemplifies how traditional chemical reagents can be harnessed in cutting-edge research methodologies. For example, computational tools have been employed to predict optimal reaction conditions for peptide synthesis using Fmoc-glu-ofm, thereby enhancing efficiency and reducing experimental errors.

The role of protected amino acids like Fmoc-glu-ofm in peptide synthesis is not limited to academic research; it also has practical implications in industrial-scale production. Pharmaceutical companies rely on such reagents to manufacture high-purity peptides for therapeutic purposes. The ability to synthesize complex peptides with minimal side reactions is crucial for ensuring the safety and efficacy of peptide-based drugs.

Recent advancements in green chemistry have also influenced the use of compounds like Fmoc-glu-ofm. Researchers are increasingly adopting environmentally friendly synthetic routes that minimize waste and reduce energy consumption. The development of sustainable methodologies for producing protected amino acids aligns with global efforts to promote sustainable practices in chemical manufacturing.

The future prospects of Fmoc-glu-ofm are promising, given its integral role in peptide chemistry and its potential applications in drug development. As our understanding of biological systems continues to evolve, the demand for sophisticated peptide-based therapeutics is expected to rise. This will drive further innovation in synthetic chemistry, with compounds like Fmoc-glu-ofm remaining at the forefront of these developments.

In conclusion, the compound identified by CAS number 200616-18-8 and known as Fmoc-glu-ofm represents a critical tool in modern chemical biology and pharmaceutical research. Its unique properties make it indispensable for peptide synthesis, while its potential applications in drug development underscore its importance. As scientific methodologies continue to advance, compounds like Fmoc-glu-ofm will undoubtedly play a central role in shaping the future of biotechnology and medicine.